Cas no 2521-91-7 (Ethyl 2-(3-bromophenyl)aminoacetate)

Ethyl 2-(3-bromophenyl)aminoacetate is a brominated aromatic compound featuring an ester-linked aminoacetate moiety. This intermediate is valuable in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals due to its reactive bromine substituent and ester functionality. The 3-bromophenyl group enhances electrophilic substitution potential, while the ethyl ester offers versatility for further derivatization, such as hydrolysis or amidation. Its stability under standard conditions and compatibility with common synthetic methodologies make it a practical choice for constructing complex molecular architectures. The compound is typically handled under inert conditions to preserve its reactivity and purity.

Ethyl 2-(3-bromophenyl)aminoacetate structure

2521-91-7 structure

Product Name:Ethyl 2-(3-bromophenyl)aminoacetate

CAS No:2521-91-7

MF:C₁₀H₁₂BrNO₂

MW:258.111782073975

MDL:MFCD00461413

CID:264778

PubChem ID:302657

Update Time:2025-05-21

Ethyl 2-(3-bromophenyl)aminoacetate Chemical and Physical Properties

Names and Identifiers

- Glycine,N-(3-bromophenyl)-, ethyl ester
- ethyl 2-(3-bromoanilino)acetate
- AC1L70ZV
- ethyl 3-bromophenylglycinate
- ethyl N-(3-bromophenyl)glycinate
- N-(3-bromo-phenyl)-glycine ethyl ester
- N-(3-Brom-phenyl)-glycin-aethylester
- N-< 3-Brom-phenyl> -glycin-aethylester
- NSC190339
- STL112781
- SureCN7565590
- Ethyl 2-((3-bromophenyl)amino)acetate
- Glycine, N-(3-bromophenyl)-, ethyl ester
- ETHYL 2-[(3-BROMOPHENYL)AMINO]ACETATE
- JASOGFHEWZGRCJ-UHFFFAOYSA-N
- AK312747
- BB 0241506
- (3-Bromo-phenylamino)-acetic acid ethyl ester
- DTXSID60307188
- SCHEMBL7565590
- CAA52191
- F52118
- NSC-190339
- Ethyl2-((3-bromophenyl)amino)acetate
- AKOS000253854
- Ethyl 2-(3-bromoanilino)acetate (Ph(3-Br)-Gly-OEt)
- CS-0151574
- MFCD00461413
- 2521-91-7
- DS-11852
- DB-170942
- Ethyl 2-(3-bromophenyl)aminoacetate
- MDL： MFCD00461413
- Inchi： 1S/C10H12BrNO2/c1-2-14-10(13)7-12-9-5-3-4-8(11)6-9/h3-6,12H,2,7H2,1H3
- InChI Key： JASOGFHEWZGRCJ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)NCC(=O)OCC

Computed Properties

Exact Mass: 257.00516
Monoisotopic Mass: 257.005
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 187
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.3
XLogP3: 2.9

Experimental Properties

Density: 1.449
Boiling Point: 327.6°Cat760mmHg
Flash Point: 151.9°C
Refractive Index: 1.579
PSA: 38.33
LogP: 2.49710

Ethyl 2-(3-bromophenyl)aminoacetate Pricemore >>

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